Cas no 156724-47-9 (3-Piperidinecarboxylicacid, 1-[2-(1,3-dioxan-2-yl)ethyl]-4-[(1-oxopropyl)phenylamino]-, methyl ester)

• Product name: 3-Piperidinecarboxylicacid, 1-[2-(1,3-dioxan-2-yl)ethyl]-4-[(1-oxopropyl)phenylamino]-, methyl ester
• CAS No: 156724-47-9
• MF: C₂₂H₃₂N₂O₅
• MW: 404.499886512756
• CID: 160694
• PubChem ID: 3074349

3-Piperidinecarboxylicacid, 1-[2-(1,3-dioxan-2-yl)ethyl]-4-[(1-oxopropyl)phenylamino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 1-[2-(1,3-dioxan-2-yl)ethyl]-4-[(1-oxopropyl)phenylamino]-, methyl ester
• methyl 1-[2-(1,3-dioxan-2-yl)ethyl]-4-(N-propanoylanilino)piperidine-3-carboxylate
• 156724-47-9
• 3-Piperidinecarboxylic acid, 1-(2-(1,3-dioxan-2-ylethyl)-4-(1-oxopropyl)phenylamino)-, methyl ester
• Methyl 1-(2-(1,3-dioxan-2-yl)ethyl)-4-((1-oxopropyl)phenylamino)-3-piperidinecarboxylate
• DTXSID40935509
• Methyl 1-[2-(1,3-dioxan-2-yl)ethyl]-4-[phenyl(propanoyl)amino]piperidine-3-carboxylate

• Inchi： InChI=1S/C22H32N2O5/c1-3-20(25)24(17-8-5-4-6-9-17)19-10-12-23(16-18(19)22(26)27-2)13-11-21-28-14-7-15-29-21/h4-6,8-9,18-19,21H,3,7,10-16H2,1-2H3
• InChI Key： DJGAUJIDNAGYMR-UHFFFAOYSA-N
• SMILES： C1COC(CCN2CCC(N(C3=CC=CC=C3)C(CC)=O)C(C(OC)=O)C2)OC1

Computed Properties

• Exact Mass: 404.23126
• Monoisotopic Mass: 404.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 68.31